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Compound of Interest

Compound Name: 2,5-Dimercaptoterephthalic acid

Cat. No.: B1580854

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information
currently available for 2,5-Dimercaptoterephthalic acid. The information is compiled from
safety data sheets and chemical databases to ensure a thorough understanding of the potential
hazards, handling procedures, and emergency responses associated with this compound.

Chemical and Physical Properties

2,5-Dimercaptoterephthalic acid is a specialty chemical with the following key identifiers and
properties.
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Property Value Source
CAS Number 25906-66-5 [1]
Molecular Formula C8H604S2 [1][2]
Molecular Weight 230.26 g/mol [1]
Appearance Light yellow to yellow solid [3]

Storage Temperature

2-8°C, stored under nitrogen

[3]

IUPAC Name

2,5-bis(sulfanyl)terephthalic

[1]
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Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

2,5-Dimercaptoterephthalic acid is classified with the following hazards.[1]

Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye

o Category 2A o
Irritation irritation
Specific Target Organ Toxicity - ]

) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3

tract irritation)

irritation
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GHS Pictogram:

laalt text

Signal Word: Warning[1]

Safe Handling and Storage

Due to the identified hazards, strict adherence to safety protocols is mandatory when handling
2,5-Dimercaptoterephthalic acid.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is essential to minimize exposure.

Protection Type Specification

Wear safety glasses with side-shields or
Eye/Face Protection chemical safety goggles conforming to EN166

or NIOSH-approved standards.

Handle with chemical-resistant gloves (e.qg.,
_ . nitrile rubber). Dispose of contaminated gloves
Skin Protection ) )
after use. Wear protective clothing to prevent

skin contact.

Use a NIOSH/MSHA or European Standard EN
) ) 149 approved respirator if exposure limits are
Respiratory Protection o
exceeded or if irritation or other symptoms are

experienced.

Engineering Controls

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation of dust or vapors. Eyewash stations and safety showers should be readily
accessible.

Storage Conditions
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] The recommended
storage temperature is between 2-8°C under a nitrogen atmosphere.[3] This compound is
classified as a combustible solid (Storage Class 11).

Emergency Procedures

In the event of exposure or a spill, the following first-aid and emergency measures should be

taken.
Exposure Route First-Aid Measures
) Move the person into fresh air. If not breathing,
Inhalation

give artificial respiration. Consult a physician.

_ Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.

Rinse thoroughly with plenty of water for at least
Eye Contact i .
15 minutes and consult a physician.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

For accidental release, avoid dust formation and ensure adequate ventilation. Sweep up the
material and place it in a suitable, closed container for disposal. Do not let the product enter
drains.

Principles of Toxicological Evaluation: Experimental
Protocols

While specific toxicological studies for 2,5-Dimercaptoterephthalic acid are not publicly
available, the GHS classifications are based on standardized experimental protocols, such as
those established by the Organisation for Economic Co-operation and Development (OECD).
The following are generalized descriptions of the types of studies used to determine the
identified hazards.
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Acute Oral, Dermal, and Inhalation Toxicity

These studies aim to determine the short-term toxicity of a substance following administration
by a specific route.

» Methodology (based on OECD Guidelines 420, 402, and 403):
o Test Animals: Typically rodents (e.g., rats or mice).

o Administration: A single dose of the substance is administered to the animals via the oral,
dermal, or inhalation route.

o Observation: Animals are observed for a set period (e.g., 14 days) for signs of toxicity and
mortality.

o Endpoint: The LD50 (lethal dose for 50% of the test population) or LC50 (lethal
concentration for 50% of the test population) is determined. The GHS classification is then
assigned based on these values.

Skin and Eye Irritation

These studies assess the potential of a substance to cause reversible or irreversible damage to
the skin or eyes.

o Methodology (based on OECD Guidelines 404 and 405):

o Test System: Historically, these tests were conducted on animals (e.g., rabbits). However,
in vitro methods using reconstructed human epidermis or cornea models are now widely
used.

o Application: A small amount of the substance is applied to the skin or instilled into the eye
of the test system.

o Observation: The area of application is observed for signs of irritation, such as redness,
swelling, and corrosion, over a specific period.

o Scoring: The severity of the observed effects is scored, and the substance is classified
accordingly.
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Visualized Workflows and Relationships

To further clarify the safety and handling procedures, the following diagrams illustrate key
workflows and logical relationships.
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General Experimental Workflow for Safe Handling
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Generalized In Vitro Skin Irritation Test Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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